Cas no 28809-61-2 ((2S,5S,8S,9S,10R,13R,14S,17R)-2-Methoxy-13-methyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-10-carboxylic acid)

• Product Name: (2S,5S,8S,9S,10R,13R,14S,17R)-2-Methoxy-13-methyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-10-carboxylic acid
• CAS No: 28809-61-2
• MF: C₂₈H₄₈O₃
• MW: 432.678929328918
• CID: 2662632
• Update Time: 2023-08-06

(2S,5S,8S,9S,10R,13R,14S,17R)-2-Methoxy-13-methyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-10-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2α-Methoxy-5α-cholestan-19-oic acid
• (2S,5S,8S,9S,10R,13R,14S,17R)-2-Methoxy-13-methyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,1
• (2S,5S,8S,9S,10R,13R,14S,17R)-2-Methoxy-13-methyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-10-carboxylic acid

• Inchi： 1S/C28H48O3/c1-18(2)7-6-8-19(3)23-13-14-24-22-12-10-20-9-11-21(31-5)17-28(20,26(29)30)25(22)15-16-27(23,24)4/h18-25H,6-17H2,1-5H3,(H,29,30)/t19-,20-,21+,22+,23-,24+,25+,27-,28-/m1/s1
• InChI Key： LVDPLXKYSNFYLU-PMAMDFEJSA-N
• SMILES： O(C)[C@H]1CC[C@@H]2CC[C@@H]3[C@H](CC[C@]4(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]43)[C@@]2(C(=O)O)C1

Computed Properties

• Exact Mass: 432.36
• Monoisotopic Mass: 432.36
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5